Cas no 1396884-06-2 (5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide)
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide
- AKOS024524058
- 1396884-06-2
- F5857-3509
- VU0525199-1
- 5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)isoxazole-3-carboxamide
-
- Inchi: 1S/C19H15F3N2O3/c20-19(21,22)18(26,14-9-5-2-6-10-14)12-23-17(25)15-11-16(27-24-15)13-7-3-1-4-8-13/h1-11,26H,12H2,(H,23,25)
- InChI Key: ZYHKIHTYDCYBJI-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC=C2)=CC(C(NCC(O)(C2=CC=CC=C2)C(F)(F)F)=O)=N1
Computed Properties
- Exact Mass: 376.10347683g/mol
- Monoisotopic Mass: 376.10347683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 75.4Ų
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5857-3509-2μmol |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
1396884-06-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3509-5μmol |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
1396884-06-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3509-10μmol |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
1396884-06-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3509-20μmol |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
1396884-06-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3509-1mg |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
1396884-06-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3509-2mg |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
1396884-06-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3509-3mg |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
1396884-06-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3509-4mg |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
1396884-06-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3509-5mg |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
1396884-06-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3509-10mg |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide |
1396884-06-2 | 10mg |
$79.0 | 2023-09-09 |
5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide
5-Phenyl-N-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview
5-Phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide (CAS No. 1396884-06-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, including a trifluoromethyl group and a phenyl substituent. These characteristics contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.
The trifluoromethyl group in the structure of 5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. This group has been extensively studied in various pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of drug molecules. The presence of this group in the compound may contribute to its potential as a drug candidate with improved pharmacokinetic properties.
The hydroxy group in the structure is another key functional group that plays a crucial role in the compound's biological activity. Hydroxyl groups are often involved in hydrogen bonding and can affect the solubility and bioavailability of the molecule. In the context of 5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide, the hydroxyl group may facilitate interactions with biological targets, potentially enhancing its efficacy as a therapeutic agent.
The oxazole ring is a five-membered heterocyclic compound that contains one oxygen and one nitrogen atom. Oxazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The oxazole ring in 5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide provides a rigid structure that can enhance the compound's binding affinity to specific receptors or enzymes.
Recent studies have explored the potential therapeutic applications of 5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide in various disease models. One notable area of research is its potential as an antitumor agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines while sparing normal cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.
In addition to its antitumor properties, 5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and neurodegenerative disorders. Studies have demonstrated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and chemokines.
The pharmacokinetic profile of 5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide has been evaluated in preclinical models to assess its suitability for further development as a therapeutic agent. Results have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and tissue penetration.
To further understand the potential clinical applications of 5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-pheynlpropyl)-1,2-oaxzoleaamidcarboxamide), ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including pharmacokinetic parameters, biomarker changes, and clinical outcomes in patients with specific conditions such as cancer or inflammatory diseases.
In conclusion, 5-pheynl-N-(trifluorohydroxypheynlproplyl)-1aamidcarboxamido) (CAS No. 148846846846) represents a promising candidate for therapeutic development due to its unique structural features and diverse biological activities. Continued research into this compound will likely yield valuable insights into its mechanisms of action and potential clinical applications. As new findings emerge from ongoing studies and clinical trials, the role of this compound in modern medicine is expected to become increasingly clear.
1396884-06-2 (5-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)